6-[4-(1H-indol-3-yl)piperidin-1-yl]-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C19H17F3N6
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 6-[4-(1H-indol-3-yl)piperidin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H17F3N6/c20-19(21,22)18-25-24-16-5-6-17(26-28(16)18)27-9-7-12(8-10-27)14-11-23-15-4-2-1-3-13(14)15/h1-6,11-12,23H,7-10H2
• InChI Key: KQHBVSNVGSPJAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CNC3=CC=CC=C32)C4=NN5C(=NN=C5C(F)(F)F)C=C4

Description

6-[4-(1H-indol-3-yl)piperidin-1-yl]-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C19H17F3N6 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 6-chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine (0.223 g, 1.0 mmol), 3-(piperidin-4-yl)-1H-indole (0.240 g, 1.20 mmol) and DIPEA (0.257 mL, 1.50 mmol) in DMF (3 mL) was heated at 70° C. for 1 hour. The reaction mixture was run onto an SCX cartridge, which was washed with MeOH and eluted with 2M ammonia in methanol. The crude product was purified by MPLC silica chromatography, eluting with ethyl acetate. Pure fractions were evaporated to a gum which crystallised on trituration with ether to afford 6-[4-(1H-indol-3-yl)piperidin-1-yl]-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine (0.119 g, 31%) as a colourless crystalline solid.